
4-Benzoylbenzoic acid basic properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Benzoylbenzoic acid

Cat. No.: B057700 Get Quote

An In-depth Technical Guide on the Core Properties of 4-Benzoylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Benzoylbenzoic acid (4-BBA), a versatile organic compound, serves as a key intermediate

in various chemical syntheses and possesses unique photochemical properties. This technical

guide provides a comprehensive overview of the fundamental physical, chemical, and

spectroscopic properties of 4-Benzoylbenzoic acid. It is intended to be a vital resource for

researchers, chemists, and professionals in drug development, offering meticulously compiled

data, detailed experimental protocols for property determination, and a visualization of its

functional mechanism as a photooxidant. All quantitative data are presented in clear, tabular

formats for ease of reference and comparison.

Chemical Identity and Structure
4-Benzoylbenzoic acid, also known as p-benzoylbenzoic acid or benzophenone-4-carboxylic

acid, is an aromatic ketone and carboxylic acid. Its structure consists of a benzoic acid moiety

substituted at the para (4-) position with a benzoyl group.

IUPAC Name: 4-benzoylbenzoic acid[1][2]

CAS Number: 611-95-0[1][2][3][4]

Molecular Formula: C₁₄H₁₀O₃[1][4][5]
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Molecular Weight: 226.23 g/mol [2][3][5]

Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C(=O)O[2]

InChI Key: IFQUPKAISSPFTE-UHFFFAOYSA-N[1][3]

Physicochemical Properties
The physical and chemical properties of 4-Benzoylbenzoic acid are summarized in the tables

below. These properties are crucial for its handling, application in synthesis, and for predicting

its behavior in various systems.

Table 1: Physical Properties
Property Value Source(s)

Appearance
White to light beige crystalline

powder/solid.
[1]

Melting Point 197-200 °C [1][3]

Boiling Point 327.84 °C (rough estimate) [6]

Density 1.2022 g/cm³ (rough estimate) [4][6]

Flash Point 219.3 °C [4][6]

Vapor Pressure 1.18E-07 mmHg at 25°C [6]

Table 2: Solubility Data
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Solvent Solubility Source(s)

Water
Partly soluble/sparingly soluble

in aqueous buffers.
[4][6][7]

Organic Solvents
Soluble in alcohols, esters,

DMSO, and DMF.
[6][7]

DMSO ~10 mg/mL [7]

DMF ~30 mg/mL [7]

DMF:PBS (pH 7.2) 1:5 ~0.16 mg/mL [7]

Table 3: Chemical and Spectroscopic Properties
Property Value / Description Source(s)

pKa
3.41 ± 0.04 (spectroscopically

measured)
[8]

UV/Vis λmax 257 nm [7]

LogP 2.6158 [9]

Reactivity

Stable. Incompatible with

strong bases and strong

oxidizing agents.

[6]

Function Photooxidant. [5][7]

Experimental Protocols
This section provides detailed methodologies for the determination of key properties of 4-
Benzoylbenzoic acid. These are generalized protocols based on standard laboratory

techniques.

Melting Point Determination
Objective: To determine the melting point range of a solid organic compound, which is a key

indicator of purity.
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Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (optional)

Procedure:

Sample Preparation: Place a small amount of 4-Benzoylbenzoic acid on a clean, dry

surface. If the crystals are large, gently crush them into a fine powder using a spatula or

mortar and pestle.

Capillary Tube Loading: Push the open end of a capillary tube into the powdered sample. A

small amount of the solid will enter the tube. Invert the tube and gently tap it on a hard

surface to pack the solid into the sealed end. Repeat until a packed column of 2-3 mm height

is achieved.

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus. Ensure the thermometer is correctly positioned to accurately measure the

temperature of the heating block.

Initial Determination (Rapid Heating): Heat the apparatus rapidly to get an approximate

melting point. This provides a target range for a more accurate measurement.

Accurate Determination (Slow Heating): Allow the apparatus to cool below the approximate

melting point. Insert a new sample tube. Heat the apparatus again, but at a much slower rate

(1-2 °C per minute) as the temperature approaches the expected melting point.

Observation and Recording: Record the temperature at which the first drop of liquid appears

(T1). Continue heating slowly and record the temperature at which the last crystal melts

completely (T2). The melting point is reported as the range T1-T2.[2][3][4]

Solubility Determination
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Objective: To qualitatively determine the solubility of 4-Benzoylbenzoic acid in various

solvents.

Apparatus:

Small test tubes

Spatula

Graduated pipettes or cylinders

Vortex mixer (optional)

Procedure:

Sample Preparation: Add approximately 25 mg of 4-Benzoylbenzoic acid to a clean, dry

test tube.

Solvent Addition: Add 0.75 mL of the chosen solvent (e.g., water, ethanol, DMF) to the test

tube in small portions.

Mixing: After each addition, vigorously shake or vortex the test tube for at least 30 seconds

to facilitate dissolution. Observe if the solid dissolves.

Classification:

Soluble: The entire solid dissolves completely, forming a clear solution.

Partly Soluble: Some of the solid dissolves, but a noticeable amount remains undissolved.

Insoluble: The solid does not appear to dissolve at all.

pH-Dependent Solubility (for aqueous solutions): For solubility in acidic or basic aqueous

solutions (e.g., 5% HCl, 5% NaOH, 5% NaHCO₃), follow the same procedure. A change in

solubility compared to water indicates the presence of an acidic or basic functional group.

Since 4-BBA is an acid, it is expected to be more soluble in basic solutions like 5% NaOH.

[10][11][12]
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¹H NMR Spectroscopy
Objective: To obtain a proton Nuclear Magnetic Resonance (¹H NMR) spectrum to confirm the

chemical structure of 4-Benzoylbenzoic acid.

Apparatus:

NMR spectrometer

NMR tubes

Deuterated solvent (e.g., DMSO-d₆, as 4-BBA is soluble in DMSO)

Vial and Pasteur pipette

Glass wool

Procedure:

Sample Preparation: Weigh approximately 5-25 mg of 4-Benzoylbenzoic acid into a small,

clean vial.

Dissolution: Add approximately 0.7-0.8 mL of a suitable deuterated solvent (e.g., DMSO-d₆).

Swirl or gently warm the vial to completely dissolve the solid.

Filtration and Transfer: Place a small plug of glass wool into a Pasteur pipette. Filter the

sample solution through the pipette into a clean, dry NMR tube. This removes any particulate

matter that could degrade the spectral quality. The final sample depth in the tube should be

about 4-5 cm.[6][13][14]

Spectrometer Setup: Insert the NMR tube into the spectrometer. The instrument will then be

set up to 'lock' onto the deuterium signal of the solvent, and the magnetic field will be

'shimmed' to optimize its homogeneity.

Data Acquisition: Acquire the ¹H NMR spectrum using standard instrument parameters. This

typically involves a series of radiofrequency pulses and the detection of the resulting free

induction decay (FID).
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Data Processing: The raw FID data is Fourier transformed to produce the final spectrum. The

spectrum is then phased, baseline corrected, and the chemical shifts are referenced (e.g., to

the residual solvent peak). Integration of the peaks provides the relative ratios of the different

types of protons.[6]

Mechanism of Action & Experimental Workflow
Photooxidant Activity
4-Benzoylbenzoic acid functions as a photooxidant. Upon activation by light (photoexcitation),

it can transition to an excited triplet state. In this state, it can initiate chemical reactions through

two primary mechanisms, often referred to as Type I and Type II photosensitized oxidation.[5]

[15]

Type I Mechanism: The excited photosensitizer can directly react with a substrate molecule

by abstracting a hydrogen atom or transferring an electron, leading to the formation of radical

species. These radicals can then react with molecular oxygen.

Type II Mechanism: The excited triplet state of the photosensitizer can transfer its energy to

ground-state molecular oxygen (³O₂), generating highly reactive singlet oxygen (¹O₂). Singlet

oxygen then oxidizes the substrate.[16]

The following diagram illustrates a generalized experimental workflow for utilizing 4-
Benzoylbenzoic acid as a photosensitizer in a laboratory setting.
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Diagram 1: Experimental Workflow for Photo-oxidation
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Caption: Generalized workflow for a photo-oxidation experiment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b057700?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
4-Benzoylbenzoic acid should be handled with care in a laboratory setting.

Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319), and

may cause respiratory irritation (H335).[2]

Precautionary Measures: Use in a well-ventilated area. Wear protective gloves, safety

glasses, and a lab coat. Avoid breathing dust. Wash hands thoroughly after handling.

Storage: Store in a cool, dry place away from incompatible materials such as strong bases

and strong oxidizing agents.[6]

This guide provides a foundational understanding of 4-Benzoylbenzoic acid. For specific

applications, further investigation into its reactivity and compatibility with other reagents is

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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